3-phenyl-N-(4-propan-2-yloxyphenyl)propanamide

• IUPAC Name: 3-phenyl-N-(4-propan-2-yloxyphenyl)propanamide
• InChI: InChI=1S/C18H21NO2/c1-14(2)21-17-11-9-16(10-12-17)19-18(20)13-8-15-6-4-3-5-7-15/h3-7,9-12,14H,8,13H2,1-2H3,(H,19,20)
• InChI Key: RKLFMYAWQCNSMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

3-phenyl-N-(4-propan-2-yloxyphenyl)propanamide, also known as PPAP, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. PPAP is a member of the phenylpropylamine class of compounds, which includes amphetamine and its derivatives. The compound has been synthesized using several methods and has shown promising results in scientific research.

Scientific Research Applications

Pharmacokinetics and Therapeutic Potential

1. Pharmacokinetics Studies

Pharmacokinetics research is crucial for understanding how drugs are absorbed, distributed, metabolized, and excreted in the body. For instance, studies on phenytoin, a commonly used antiepileptic drug, reveal insights into the pharmacokinetics of drugs used for treating neurological conditions. Phenytoin's bioavailability, metabolism, and effects on seizure prevention have been extensively studied, providing a foundation for evaluating similar compounds (Jamerson et al., 1990).

2. Therapeutic Applications

Research into therapeutic applications of compounds explores their effectiveness in treating various conditions. For example, the synthetic retinoid N-(4-hydroxyphenyl) retinamide has been investigated for its potential in cancer chemoprevention, particularly in reducing the incidence of breast cancer (Villa et al., 1993). Such studies underscore the importance of chemical compounds in developing new therapeutic strategies.

Metabolism and Safety Evaluation

1. Metabolism Studies

Understanding the metabolism of chemical compounds is essential for assessing their safety and efficacy. Research on the metabolism of MDMA (ecstasy) provides valuable insights into the non-linear pharmacokinetics of recreational drugs, emphasizing the complexity of drug metabolism in humans (Torre et al., 2000).

2. Safety and Tolerability

Evaluating the safety and tolerability of compounds is a critical aspect of medical research. A pilot study on the combination of N-(4-hydroxyphenyl) retinamide and tamoxifen in patients at high risk for breast cancer highlights the importance of assessing side effects and drug interactions in chemopreventive treatments (Conley et al., 2000).